5-benzyloxy-N-methyl-2-nitroaniline
Cat. No. B581950
M. Wt: 258.277
InChI Key: AECXJADMKJXBOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08940889B2
Procedure details
An aqueous solution of 40% methyl amine (82 mL, 0.94 mol) was added dropwise to a toluene solution (500 mL) of 2,4-difluoronitrobenzene (50.0 g, 0.31 mol) under ice cooling, and the mixture was stirred for 2 hours at 35 to 40° C. Water was added to the reaction solution, and toluene extraction was performed, followed by washing with water. The resulting organic layer was concentrated under reduced pressure until reduced to about half. Benzyl alcohol (65 mL, 0.63 mol), tetrabutyl ammonium hydrogen sulfate (10.7 g, 31.5 mmol), potassium carbonate (65.2 g, 0.47 mol) and water (5 mL) were added to the resulting solution, and the resulting mixture was heated under reflux for 4 hours. After the reaction solution was cooled, water (250 mL) was added thereto, and the mixture was stirred at 70° C. for 1 hour. The mixture was stirred under ice cooling for 30 minutes, and then precipitated crystals were collected by filtration. After the resulting crystals were washed with water, methanol (500 mL) was added. The mixture was heated under reflux for 30 minutes, and then stirred at 10° C. or less for 1 hour. Precipitated crystals were collected by filtration, and then washed with methanol (100 mL). The resulting crystals were dried at 50° C., thereby obtaining 76.9 g of an orange, powdery 5-benzyloxy-N-methyl-2-nitroaniline (yield: 95%).
Yield
95%
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH2:2].F[C:4]1[CH:9]=[C:8](F)[CH:7]=[CH:6][C:5]=1[N+:11]([O-:13])=[O:12].[CH2:14]([OH:21])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.C(=O)([O-])[O-].[K+].[K+]>S([O-])(O)(=O)=O.C([N+](CCCC)(CCCC)CCCC)CCC.O.C1(C)C=CC=CC=1>[CH2:14]([O:21][C:8]1[CH:7]=[CH:6][C:5]([N+:11]([O-:13])=[O:12])=[C:4]([CH:9]=1)[NH:2][CH3:1])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:3.4.5,6.7|
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Inputs
Step One
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Name
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Quantity
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82 mL
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)[N+](=O)[O-]
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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65 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)O
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Name
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Quantity
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65.2 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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10.7 g
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Type
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catalyst
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Smiles
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S(=O)(=O)(O)[O-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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37.5 (± 2.5) °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 2 hours at 35 to 40° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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by washing with water
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The resulting organic layer was concentrated under reduced pressure
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 4 hours
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After the reaction solution was cooled
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STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred at 70° C. for 1 hour
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Duration
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1 h
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred under ice cooling for 30 minutes
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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precipitated crystals
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FILTRATION
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Type
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FILTRATION
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Details
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were collected by filtration
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WASH
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Type
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WASH
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Details
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After the resulting crystals were washed with water, methanol (500 mL)
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ADDITION
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Type
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ADDITION
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Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 30 minutes
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Duration
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30 min
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STIRRING
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Type
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STIRRING
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Details
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stirred at 10° C. or less for 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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Precipitated crystals
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FILTRATION
|
Type
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FILTRATION
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|
Details
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were collected by filtration
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WASH
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Type
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WASH
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Details
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washed with methanol (100 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The resulting crystals were dried at 50° C.
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC=1C=CC(=C(NC)C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 95% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
